99-90-1

4'-Bromoacetophenone

In Stock

• CAS RN:
• 99-90-1

• Formula:
• C8H7BrO

• InChI:
• InChI=1S/C8H7BrO/c1-6(10)7-2-4-8(9)5-3-7/h2-5H,1H3

• InChIKey:
• WYECURVXVYPVAT-UHFFFAOYSA-N

• What is 4'-Bromoacetophenone?

  4'-Bromoacetophenone is an organic product found in Baccharis with the available data.

  Possess the ability to resist positive phototaxis in Chlamydomonas cells. An essential source of organic chemical synthesis.

  Chemistry of the 4'-Bromoacetophenone

  4'-Bromoacetophenone consists of pale yellow to white crystal. It is soluble in alcohol and ether, glacial acetic acid benzene carbon disulphide, petroleum ether and insoluble within the water. It is easy to dissolve in water as vapour.

  The uses of 4'-Bromoacetophenone

  4'-Bromoacetophenone is an essential organic synthesis intermediate widely used in synthetic medicines, dyes, pesticides, scents and flavours such as perfumes, intermediates of Liquid Crystals, etc.

  4-Bromoacetophenone is a potent inhib...

Sodium 4-fluorobenzoate

In Stock

• CAS RN:
• 499-90-1

• Formula:
• C7H4FNaO2

• InChI:
• InChI=1S/C7H5FO2.Na/c8-6-3-1-5(2-4-6)7(9)10;/h1-4H,(H,9,10);/q;+1/p-1

• InChIKey:
• BXUFZAPBZADONQ-UHFFFAOYSA-M

• Sodium 4-fluorobenzoate is a useful research compound. Its molecular formula is C7H4FNaO2 and its molecular weight is 162.09 g/mol. The purity is usually 95%.

3-Fluoro-2-methylbenzoic acid

In Stock

• CAS RN:
• 699-90-1

• Formula:
• C8H7FO2

• InChI:
• InChI=1S/C8H7FO2/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4H,1H3,(H,10,11)

• InChIKey:
• XMKZAIHFVHJGPV-UHFFFAOYSA-N

• 3-Fluoro-2-methylbenzoic acid is an aryl fluorinated building block.
  
  

3-(4-Chlorophenyl)-4,5-dihydro-1-(4-(vinylsulphonyl)phenyl)-1H-pyrazole

• CAS RN:
• 13399-90-1

• Formula:
• C17H15ClN2O2S

• InChI:
• InChI=1S/C17H15ClN2O2S/c1-2-23(21,22)16-9-7-15(8-10-16)20-12-11-17(19-20)13-3-5-14(18)6-4-13/h2-10H,1,11-12H2

• InChIKey:
• VROWPEGBLSFFIQ-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-4,5-dihydro-1-(4-(vinylsulphonyl)phenyl)-1H-pyrazole is a useful research compound. Its molecular formula is C17H15ClN2O2S and its molecular weight is 346.8 g/mol. The purity is usually 95%.

2,5-Dichloroterephthalic acid

In Stock

• CAS RN:
• 13799-90-1

• Formula:
• C8H4Cl2O4

• InChI:
• InChI=1S/C8H4Cl2O4/c9-5-1-3(7(11)12)6(10)2-4(5)8(13)14/h1-2H,(H,11,12)(H,13,14)

• InChIKey:
• LMOSYFZLPBHEOW-UHFFFAOYSA-N

• 2,5-Dichloroterephthalic acid is a useful research compound. Its molecular formula is C8H4Cl2O4 and its molecular weight is 235.02 g/mol. The purity is usually 95%.

Aristolactam AIa

In Stock

• CAS RN:
• 97399-90-1

• Formula:
• C16H11NO4

• InChI:
• InChI=1S/C16H11NO4/c1-21-15-12(19)6-9-13-10(17-16(9)20)5-8-7(14(13)15)3-2-4-11(8)18/h2-6,18-19H,1H3,(H,17,20)

• Aristolactam AIa is a natural product found in Uvaria microcarpa with data available.

O-(4-Methyl-2-oxo-2H-chromen-7-yl) dimethylcarbamothioate

In Stock

• CAS RN:
• 173599-90-1

• Formula:
• C13H13NO3S

• InChI:
• InChI=1S/C13H13NO3S/c1-8-6-12(15)17-11-7-9(4-5-10(8)11)16-13(18)14(2)3/h4-7H,1-3H3

• InChIKey:
• SSIPUZWKSPKHSL-UHFFFAOYSA-N

• O-(4-Methyl-2-oxo-2H-chromen-7-yl) dimethylcarbamothioate is a useful research compound. Its molecular formula is C13H13NO3S and its molecular weight is 263.31 g/mol. The purity is usually 95%.

Spiro[1-azabicyclo[2.2.2]octane-3,2'(3'H)-furo[2,3-b]pyridine], (2'S)-

Usually In Stock

• CAS RN:
• 220099-90-1

• Formula:
• C13H16N2O

• InChI:
• InChI=1S/C13H16N2O/c1-2-10-8-13(16-12(10)14-5-1)9-15-6-3-11(13)4-7-15/h1-2,5,11H,3-4,6-9H2/t13-/m1/s1

• InChIKey:
• OCKIPDMKGPYYJS-CYBMUJFWSA-N

• Spiro[1-azabicyclo[2.2.2]octane-3,2'(3'H)-furo[2,3-b]pyridine], (2'S)- is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.

3-(4-Ethoxyphenyl)-6-(ethylthio)pyridazine

Usually In Stock

• CAS RN:
• 893999-90-1

• Formula:
• C14H16N2OS

• InChI:
• InChI=1S/C14H16N2OS/c1-3-17-12-7-5-11(6-8-12)13-9-10-14(16-15-13)18-4-2/h5-10H,3-4H2,1-2H3

• InChIKey:
• QMBDPLBHRBIGET-UHFFFAOYSA-N

• 3-(4-Ethoxyphenyl)-6-(ethylthio)pyridazine is a useful research compound. Its molecular formula is C14H16N2OS and its molecular weight is 260.36. The purity is usually 95%.

N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(p-tolyl)oxalamide

In Stock

• CAS RN:
• 953199-90-1

• Formula:
• C20H29N3O2

• InChI:
• InChI=1S/C20H29N3O2/c1-15-6-8-17(9-7-15)22-20(25)19(24)21-14-16-10-12-23(13-11-16)18-4-2-3-5-18/h6-9,16,18H,2-5,10-14H2,1H3,(H,21,24)(H,22,25)

• InChIKey:
• UXOWOCLPPWEXPD-UHFFFAOYSA-N

• N1-((1-cyclopentylpiperidin-4-yl)methyl)-N2-(p-tolyl)oxalamide is a useful research compound. Its molecular formula is C20H29N3O2 and its molecular weight is 343.471. The purity is usually 95%.

2-fluoro-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

In Stock

• CAS RN:
• 953999-90-1

• Formula:
• C19H19FN2O2

• InChI:
• InChI=1S/C19H19FN2O2/c1-2-18(23)22-11-5-6-13-12-14(9-10-17(13)22)21-19(24)15-7-3-4-8-16(15)20/h3-4,7-10,12H,2,5-6,11H2,1H3,(H,21,24)

• InChIKey:
• YOFRRIJPVBRLBS-UHFFFAOYSA-N

• 2-fluoro-N-(1-propionyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a useful research compound. Its molecular formula is C19H19FN2O2 and its molecular weight is 326.371. The purity is usually 95%.

1-[(1,3-Thiazol-2-yl)methyl]piperazine

In Stock

• CAS RN:
• 885699-90-1

• Formula:
• C8H13N3S

• InChI:
• InChI=1S/C8H13N3S/c1-4-11(5-2-9-1)7-8-10-3-6-12-8/h3,6,9H,1-2,4-5,7H2

• InChIKey:
• NEPNZBBYKHIRKO-UHFFFAOYSA-N

• 1-[(1,3-Thiazol-2-yl)methyl]piperazine is a useful research compound. Its molecular formula is C8H13N3S and its molecular weight is 183.28 g/mol. The purity is usually 95%.

N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)isobutyramide

In Stock

• CAS RN:
• 1019099-90-1

• Formula:
• C16H19N3O2S

• InChI:
• InChI=1S/C16H19N3O2S/c1-10(2)16(20)17-15-12-8-22(21)9-13(12)18-19(15)14-7-5-4-6-11(14)3/h4-7,10H,8-9H2,1-3H3,(H,17,20)

• InChIKey:
• RHXFSGIOIBOGFQ-UHFFFAOYSA-N

• N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)isobutyramide is a useful research compound. Its molecular formula is C16H19N3O2S and its molecular weight is 317.41. The purity is usually 95%.

N-butyl-2-(6-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-methylacetamide

In Stock

• CAS RN:
• 1242999-90-1

• Formula:
• C22H22ClN5O3S

• InChI:
• InChI=1S/C22H22ClN5O3S/c1-4-5-10-27(3)16(29)11-28-12-24-21-17(22(28)30)13(2)18(32-21)20-25-19(26-31-20)14-6-8-15(23)9-7-14/h6-9,12H,4-5,10-11H2,1-3H3

• InChIKey:
• JTXIHMCCTKCWEQ-UHFFFAOYSA-N

• N-butyl-2-(6-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-5-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-methylacetamide is a useful research compound. Its molecular formula is C22H22ClN5O3S and its molecular weight is 471.96. The purity is usually 95%.

2-Methoxy-N-[(3S,4R)-4-(2-methylpyrazol-3-yl)pyrrolidin-3-yl]acetamide

In Stock

• CAS RN:
• 2230799-90-1

• Formula:
• C11H18N4O2

• InChI:
• InChI=1S/C11H18N4O2/c1-15-10(3-4-13-15)8-5-12-6-9(8)14-11(16)7-17-2/h3-4,8-9,12H,5-7H2,1-2H3,(H,14,16)/t8-,9-/m1/s1

• InChIKey:
• JOQQTCLOLRPIHC-RKDXNWHRSA-N

• 2-Methoxy-N-[(3S,4R)-4-(2-methylpyrazol-3-yl)pyrrolidin-3-yl]acetamide is a useful research compound. Its molecular formula is C11H18N4O2 and its molecular weight is 238.291. The purity is usually 95%.

(4-Acetamidophenyl) 1-prop-2-enoylpiperidine-4-carboxylate

Usually In Stock

• CAS RN:
• 2361699-90-1

• Formula:
• C17H20N2O4

• InChI:
• InChI=1S/C17H20N2O4/c1-3-16(21)19-10-8-13(9-11-19)17(22)23-15-6-4-14(5-7-15)18-12(2)20/h3-7,13H,1,8-11H2,2H3,(H,18,20)

• InChIKey:
• RFHGWPRWSFTYFM-UHFFFAOYSA-N

• (4-Acetamidophenyl) 1-prop-2-enoylpiperidine-4-carboxylate is a useful research compound. Its molecular formula is C17H20N2O4 and its molecular weight is 316.357. The purity is usually 95%.